Cas no 56113-42-9 (Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-)

Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro- structure
56113-42-9 structure
Product Name:Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-
CAS No:56113-42-9
MF:C8H3Cl4NO3
MW:302.926318407059
CID:377798
PubChem ID:273072
Update Time:2025-04-19

Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-
    • 2-carbamoyl-3,4,5,6-tetrachlorobenzoic acid
    • TETRACHLOROPHTHALICACIDMONOAMIDE
    • AC1L6SNU
    • AC1Q3L0H
    • AG-K-86642
    • AR-1D9906
    • CTK5A4659
    • NSC117936
    • tetrachlorophthalamic acid
    • Tetrachlor-phthalsaeure-monoamid
    • Tetrachlorophthalic acid monoamide
    • DTXSID40879272
    • NSC-117936
    • SCHEMBL8918066
    • NSC 117936
    • 56113-42-9
    • Inchi: 1S/C8H3Cl4NO3/c9-3-1(7(13)14)2(8(15)16)4(10)6(12)5(3)11/h(H2,13,14)(H,15,16)
    • InChI Key: VLHPTNVVTJTDHN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C(C(=O)O)=C1C(N)=O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 300.88689
  • Monoisotopic Mass: 300.886704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.39
  • LogP: 3.79760

Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro- Security Information

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